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Compound of Interest

Compound Name: Ethyl 4-methoxybenzoate

Cat. No.: B166137

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ethyl 4-methoxybenzoate (CAS No. 94-30-4), also known as ethyl p-anisate, is a
fragrance ingredient valued for its sweet, floral, and anise-like aroma. It is incorporated into a
variety of cosmetic products to impart a pleasant scent. This document provides detailed
application notes, including physicochemical properties, safety data, and experimental
protocols for the use of Ethyl 4-methoxybenzoate in cosmetic formulations.

Physicochemical and Toxicological Data

A comprehensive summary of the key quantitative data for Ethyl 4-methoxybenzoate is
presented below.
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Property Value Reference
Molecular Formula C10H1203 [1112]
Molecular Weight 180.2 g/mol [1][2]
Appearance Colorless to pale yellow liquid [2]

Odor Sweet, fruity, anise-like [2]

Melting Point 7-8 °C [2]

Boiling Point 263-270 °C [1112]
Density ~1.103 g/mL at 25 °C [2]
Solubility Insoluble in water; soluble in 2]

organic solvents and oils

Log Kow (Octanol-Water

Partition Coefficient)

2.4

[1]

Oral LDso (Rat)

2040 mg/kg

[2]

Genotoxicity

Not expected to be genotoxic

[1]

Skin Sensitization

Not a concern under declared
use levels (exposure is below
the Dermal Sensitization
Threshold)

[1]

Phototoxicity/Photoallergenicit

y

Not expected to be phototoxic

or photoallergenic

[1]

Regulatory and Safety Assessment

The Research Institute for Fragrance Materials (RIFM) has conducted a thorough safety
assessment of Ethyl 4-methoxybenzoate.[1] The key findings indicate that this ingredient is
not a concern for genotoxicity.[1] For skin sensitization, the exposure levels in cosmetic
products are below the Dermal Sensitization Threshold (DST), indicating a low risk of inducing
skin allergies.[1] Furthermore, it is not considered to be phototoxic or photoallergenic.[1] The
total systemic exposure to Ethyl 4-methoxybenzoate from cosmetic use is below the
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Threshold of Toxicological Concern (TTC) for a Cramer Class | material, suggesting a low
potential for systemic toxicity.[1]

While specific maximum concentration levels for Ethyl 4-methoxybenzoate in different
cosmetic categories are not publicly detailed in the provided search results, the safety
assessments are based on "current, declared levels of use".[1] For a structurally related
compound, ethyl benzoate, a maximum use concentration of 0.01% has been reported in
cosmetic products.[3] It is crucial for formulators to adhere to the latest International Fragrance
Association (IFRA) standards and regional regulations to ensure safe use levels.[4][5]

Experimental Protocols

Stability Testing of Ethyl 4-methoxybenzoate in a
Cosmetic Emulsion

This protocol outlines a method to assess the stability of a cosmetic emulsion containing Ethyl
4-methoxybenzoate.

Objective: To evaluate the physical and chemical stability of a cosmetic formulation containing
Ethyl 4-methoxybenzoate under accelerated and real-time conditions.

Materials:

Cosmetic emulsion base

e Ethyl 4-methoxybenzoate

e Glass jars with airtight lids

e Oven/Incubator capable of maintaining 45°C + 2°C
» Refrigerator capable of maintaining 4°C + 2°C

e pH meter

» Viscometer

e Centrifuge
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e Analytical balance
e High-Performance Liquid Chromatography (HPLC) system with a UV detector
Procedure:

o Formulation Preparation: Prepare the cosmetic emulsion according to the desired
formulation, incorporating Ethyl 4-methoxybenzoate at the intended concentration. Prepare
a control batch without the fragrance ingredient.

o Sample Packaging: Fill the formulation into clean, dry glass jars, ensuring minimal
headspace, and seal them tightly.

o Storage Conditions:

o Real-Time Stability: Store samples at room temperature (25°C + 2°C) for a minimum of 12

months.
o Accelerated Stability: Store samples at 45°C + 2°C for 3 months.

o Freeze-Thaw Cycling: Subject samples to at least three cycles of 24 hours at -10°C
followed by 24 hours at 25°C.

o Evaluation Intervals: Test the samples at baseline (T=0) and at specified intervals (e.g., 1, 2,
and 3 months for accelerated testing; 3, 6, 9, and 12 months for real-time testing).

e Parameters to Evaluate:

o Organoleptic Properties: Assess changes in appearance, color, and odor compared to the
initial sample.

o Physical Properties:
» pH: Measure the pH of the emulsion.

» Viscosity: Measure the viscosity using a suitable viscometer.
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» Phase Separation: Centrifuge an aliquot of the sample at 3000 rpm for 30 minutes and
observe for any signs of phase separation.

o Chemical Stability (Quantification of Ethyl 4-methoxybenzoate):

» Sample Preparation: Accurately weigh a portion of the emulsion and extract Ethyl 4-
methoxybenzoate using a suitable solvent (e.g., methanol or ethanol) followed by
sonication and filtration.

» HPLC Analysis: Analyze the extracted sample using a validated HPLC-UV method to
determine the concentration of Ethyl 4-methoxybenzoate.

Acceptance Criteria: The product is considered stable if there are no significant changes in its
organoleptic, physical, and chemical properties throughout the study period.

In Vitro Skin Metabolism of Ethyl 4-methoxybenzoate

This protocol describes a method to assess the potential for Ethyl 4-methoxybenzoate to be
metabolized by enzymes present in the skin.

Objective: To determine the rate and extent of hydrolysis of Ethyl 4-methoxybenzoate to its
primary metabolite, 4-methoxybenzoic acid, in an in vitro human skin model.

Materials:

Full-thickness human skin explants (e.g., from elective surgery, with appropriate ethical
approval)

e Franz diffusion cells

» Receptor fluid (e.g., phosphate-buffered saline with a solubility enhancer if needed)
» Ethyl 4-methoxybenzoate solution in a suitable vehicle (e.g., ethanol)

¢ 4-methoxybenzoic acid standard

e Homogenizer
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e HPLC system with a UV detector
Procedure:

o Skin Preparation: Prepare human skin explants of a defined thickness and mount them in
Franz diffusion cells with the dermal side in contact with the receptor fluid.

e Dosing: Apply a known amount of the Ethyl 4-methoxybenzoate solution to the surface of
the skin.

 Incubation: Maintain the Franz cells at a temperature that ensures the skin surface is at 32°C
for a defined period (e.g., 24 hours).

o Sample Collection: At predetermined time points, collect aliquots of the receptor fluid. At the
end of the experiment, dismount the skin, separate the epidermis and dermis, and
homogenize each tissue sample in a suitable buffer.

o Sample Analysis:

o Analyze the receptor fluid and the skin homogenates for the presence and concentration
of both Ethyl 4-methoxybenzoate and 4-methoxybenzoic acid using a validated HPLC-
UV method.

o The HPLC method should be capable of separating and quantifying both the parent
compound and its metabolite simultaneously.

Data Analysis: Calculate the percentage of Ethyl 4-methoxybenzoate metabolized and the
amount of 4-methoxybenzoic acid formed in the different skin compartments and the receptor
fluid over time.

Visualizations

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b166137?utm_src=pdf-body
https://www.benchchem.com/product/b166137?utm_src=pdf-body
https://www.benchchem.com/product/b166137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Fragrance Safety Assessment Workflow

Exposure Assessment

Fragrance Ingredient . . . . - Safe Use Concentration
GEthyl 4-methoxybenzoate) —»>{ Toxicological Evaluation Risk Characterization Established
Physicochemical
Characterization

Click to download full resolution via product page

Caption: Workflow for the safety assessment of a fragrance ingredient.

In Vitro Skin Metabolism Pathway of Ethyl 4-methoxybenzoate

Ethyl 4-methoxybenzoate
(Applied to Skin Surface)

Skin Esterases

4-methoxybenzoic acid Ethanol

Systemic Circulation
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Caption: Proposed metabolic pathway of Ethyl 4-methoxybenzoate in the skin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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